Cas no 99642-25-8 (3-(propane-2-sulfonamido)benzoic acid)

• Product Name: 3-(propane-2-sulfonamido)benzoic acid
• CAS No: 99642-25-8
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 750140
• PubChem ID: 13609528
• Update Time: 2025-04-19

3-(propane-2-sulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[(1-methylethyl)sulfonyl]amino]-
• 3-(propan-2-ylsulfonylamino)benzoic acid
• 3-(propane-2-sulfonamido)benzoic acid
• 3-(1-methylethylsulfonamido)benzoicacid
• SB81173
• SCHEMBL4200531
• EN300-1006588
• DTXSID20544936
• 3-(1-methylethylsulfonamido)benzoic acid
• Z599618720
• 99642-25-8
• 3-[(Propane-2-sulfonyl)amino]benzoic acid

• Inchi： 1S/C10H13NO4S/c1-7(2)16(14,15)11-9-5-3-4-8(6-9)10(12)13/h3-7,11H,1-2H3,(H,12,13)
• InChI Key： NLNPMQYZTCVRSB-UHFFFAOYSA-N
• SMILES： S(C(C)C)(NC1C=CC=C(C(=O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 243.05652907g/mol
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides